N'-benzylidene-4,6-diphenyl-2-pyrimidinecarbohydrazide
Overview
Description
Benzylidene compounds are derivatives of benzylidene . They are often used in synthetic organic chemistry as protecting groups . For example, 4,6-O-benzylidene-glucopyranose is a glucose derivative .
Synthesis Analysis
The synthesis of similar compounds often involves the condensation of certain hydrazine derivatives with other compounds . For instance, a series of 3-benzylidene-4-chromanone derivatives were synthesized and evaluated for antioxidant and α-glucosidase inhibitory activities .Molecular Structure Analysis
The molecular structure of similar compounds can be quite complex. For example, the compound “N-(4-BROMO-BENZYLIDENE)-N’-(4,6-DIPHENYL-PYRIMIDIN-2-YL)-HYDRAZINE” has a linear formula of C23H17BrN4 .Chemical Reactions Analysis
Benzylidene compounds can undergo various chemical reactions. For instance, mannosylations with benzylidene protected mannosyl donors were found to be β-selective even when no preactivation was performed .Physical and Chemical Properties Analysis
The physical and chemical properties of these compounds can also vary widely. For example, the compound “N-(4-BROMO-BENZYLIDENE)-N’-(4,6-DIPHENYL-PYRIMIDIN-2-YL)-HYDRAZINE” has a molecular weight of 429.323 .Mechanism of Action
Safety and Hazards
Future Directions
The future directions for research on these compounds could include further exploration of their biological activities and potential applications. For example, 3-benzylidene-4-chromanone derivatives may serve as the lead compound for the development of novel α-glucosidase inhibitors with antioxidant activity .
Properties
IUPAC Name |
N-[(E)-benzylideneamino]-4,6-diphenylpyrimidine-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H18N4O/c29-24(28-25-17-18-10-4-1-5-11-18)23-26-21(19-12-6-2-7-13-19)16-22(27-23)20-14-8-3-9-15-20/h1-17H,(H,28,29)/b25-17+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQHKNWHIRCSSMU-KOEQRZSOSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=NNC(=O)C2=NC(=CC(=N2)C3=CC=CC=C3)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C=N/NC(=O)C2=NC(=CC(=N2)C3=CC=CC=C3)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H18N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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